![molecular formula C20H16N2O5 B2929269 4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid CAS No. 303995-80-4](/img/structure/B2929269.png)
4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid
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Description
4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid is a useful research compound. Its molecular formula is C20H16N2O5 and its molecular weight is 364.357. The purity is usually 95%.
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Scientific Research Applications
Polymer Modification and Medical Applications
- Functional Modification of Polymers : Amine compounds, including those with aromatic and aliphatic amines, have been used to modify polyvinyl alcohol/acrylic acid hydrogels via radiation-induced polymerization, resulting in polymers with increased thermal stability and significant antibacterial and antifungal activities. Such modifications suggest potential for medical applications, particularly in developing antimicrobial materials (Aly & El-Mohdy, 2015).
Synthetic Chemistry and Drug Development
Stereocontrolled Synthesis : Research on the synthesis of quaternary β,γ-unsaturated amino acids through the manipulation of vinyl amino acids highlights the significance of stereocontrolled synthesis in developing compounds with potential pharmaceutical applications (Berkowitz, Chisowa, & McFadden, 2001).
Dynamic Kinetic Asymmetric Cycloadditions : The use of racemic vinylaziridines in palladium-catalyzed dynamic kinetic asymmetric transformations exemplifies advanced synthetic techniques for constructing compounds with high enantiomeric excess, a crucial aspect in drug synthesis and development (Trost & Fandrick, 2003).
Antioxidant Activity
- Antioxidant Compound Synthesis : The preparation of aromatic compounds with antioxidant activity, achieved through the cycloaddition of 1,3-dipolar reagents to Michael acceptors, indicates the potential for synthesizing novel antioxidants for therapeutic or nutritional applications (Lavanya, Padmavathi, & Padmaja, 2014).
Isomerization Reactions and Synthetic Applications
- Isomerization to Pyrroles : The isomerization of vinylisoxazoles to pyrroles using Fe(II) catalysis offers insights into synthetic pathways for constructing heterocyclic compounds, which are often found in pharmaceuticals and agrochemicals (Galenko et al., 2017).
Properties
IUPAC Name |
4-[[(E)-2-(4-methoxycarbonyl-3-phenyl-1,2-oxazol-5-yl)ethenyl]amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16N2O5/c1-26-20(25)17-16(27-22-18(17)13-5-3-2-4-6-13)11-12-21-15-9-7-14(8-10-15)19(23)24/h2-12,21H,1H3,(H,23,24)/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNJITGHGLYCEDP-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(ON=C1C2=CC=CC=C2)C=CNC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=C(ON=C1C2=CC=CC=C2)/C=C/NC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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